2-Bromo-4-cyano-5-fluorophenylacetic acid
Overview
Description
2-Bromo-4-cyano-5-fluorophenylacetic acid (BCFPA) is a halogenated organic compound that can be used in a variety of scientific research applications. It is a colorless solid that is soluble in organic solvents and has a melting point of 135-138°C. BCFPA has been used to study the structure-activity relationships of various compounds, and it is also used in the synthesis of pharmaceuticals and other organic compounds. BCFPA is an important research tool for scientists, as it is relatively inexpensive and easy to manufacture.
Scientific Research Applications
2-Bromo-4-cyano-5-fluorophenylacetic acid can be used in a variety of scientific research applications. It can be used to study the structure-activity relationships of various compounds, as well as to synthesize pharmaceuticals and other organic compounds. 2-Bromo-4-cyano-5-fluorophenylacetic acid is also used in the synthesis of a variety of organometallic compounds, such as palladium and platinum complexes. Additionally, 2-Bromo-4-cyano-5-fluorophenylacetic acid can be used in the synthesis of polymers and other materials.
Mechanism of Action
2-Bromo-4-cyano-5-fluorophenylacetic acid is an acid-base catalyst, meaning it can catalyze reactions by protonating or deprotonating various functional groups. In addition, 2-Bromo-4-cyano-5-fluorophenylacetic acid can act as a Lewis acid, meaning it can accept electrons from other molecules. This allows 2-Bromo-4-cyano-5-fluorophenylacetic acid to act as a catalyst for a variety of reactions, including the formation of carbon-carbon bonds.
Biochemical and Physiological Effects
2-Bromo-4-cyano-5-fluorophenylacetic acid has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria, as well as to have antifungal and antiviral properties. Additionally, 2-Bromo-4-cyano-5-fluorophenylacetic acid has been found to have anti-inflammatory, analgesic, and anti-cancer properties.
Advantages and Limitations for Lab Experiments
2-Bromo-4-cyano-5-fluorophenylacetic acid has several advantages for laboratory experiments. It is relatively inexpensive and easy to manufacture, and it is soluble in organic solvents. Additionally, it has a low melting point, making it easy to handle and store. However, 2-Bromo-4-cyano-5-fluorophenylacetic acid is a halogenated compound, and as such, it is toxic and should be handled with care.
Future Directions
2-Bromo-4-cyano-5-fluorophenylacetic acid has a wide range of potential applications in scientific research. It could be used to synthesize a variety of organic compounds, such as pharmaceuticals and organometallic complexes. Additionally, 2-Bromo-4-cyano-5-fluorophenylacetic acid could be used to study the structure-activity relationships of various compounds, as well as to develop new drugs and materials. Additionally, 2-Bromo-4-cyano-5-fluorophenylacetic acid could be used to study the biochemical and physiological effects of various compounds. Finally, 2-Bromo-4-cyano-5-fluorophenylacetic acid could be used to develop new catalysts for a variety of reactions.
properties
IUPAC Name |
2-(2-bromo-4-cyano-5-fluorophenyl)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5BrFNO2/c10-7-1-6(4-12)8(11)2-5(7)3-9(13)14/h1-2H,3H2,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KGKZCOVWHJDHFY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1F)C#N)Br)CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5BrFNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-4-cyano-5-fluorophenylacetic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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